![molecular formula C20H23FN2O2 B247772 1-(3-Fluorobenzyl)-4-[(4-methylphenoxy)acetyl]piperazine](/img/structure/B247772.png)
1-(3-Fluorobenzyl)-4-[(4-methylphenoxy)acetyl]piperazine
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Overview
Description
1-(3-Fluorobenzyl)-4-[(4-methylphenoxy)acetyl]piperazine, also known as FMP, is a chemical compound that has gained significant attention in the field of scientific research. FMP is a piperazine derivative that has been synthesized for a variety of research purposes, including its potential as a therapeutic agent. In
Mechanism of Action
1-(3-Fluorobenzyl)-4-[(4-methylphenoxy)acetyl]piperazine works by binding to dopamine D2 receptors in the brain, which leads to the inhibition of dopamine signaling. This inhibition of dopamine signaling has been shown to have antipsychotic effects, as well as neuroprotective effects in the treatment of Parkinson's disease.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including the inhibition of dopamine signaling, the regulation of mood and behavior, and the protection of neurons in the brain. In addition, this compound has been shown to have a low toxicity profile, making it a promising candidate for further research.
Advantages and Limitations for Lab Experiments
One of the major advantages of 1-(3-Fluorobenzyl)-4-[(4-methylphenoxy)acetyl]piperazine is its high affinity for dopamine D2 receptors, which makes it a promising candidate for the development of new antipsychotic agents. In addition, this compound has been shown to have a low toxicity profile, which makes it a safe compound for use in lab experiments. However, one of the limitations of this compound is its limited solubility in water, which can make it difficult to work with in certain lab experiments.
Future Directions
There are a number of future directions for research on 1-(3-Fluorobenzyl)-4-[(4-methylphenoxy)acetyl]piperazine, including the development of new antipsychotic agents based on its structure, the investigation of its potential use in the treatment of other neurological disorders, and the optimization of its synthesis method to improve yields and purity. In addition, further research is needed to fully understand the biochemical and physiological effects of this compound, as well as its potential limitations and side effects.
Synthesis Methods
The synthesis of 1-(3-Fluorobenzyl)-4-[(4-methylphenoxy)acetyl]piperazine involves a multi-step process that begins with the reaction of 3-fluorobenzylamine with 4-methylphenoxyacetic acid to yield the intermediate product, 1-(3-fluorobenzyl)-4-(4-methylphenoxy)acetyl)piperazine. This intermediate product is then treated with acetic anhydride and triethylamine to produce the final product, this compound. The synthesis of this compound has been optimized to yield high purity and high yields of the compound.
Scientific Research Applications
1-(3-Fluorobenzyl)-4-[(4-methylphenoxy)acetyl]piperazine has been studied for its potential therapeutic applications, including its use as an antipsychotic agent. This compound has been shown to have a high affinity for dopamine D2 receptors, which are involved in the regulation of mood and behavior. In addition, this compound has been studied for its potential use in the treatment of Parkinson's disease, as it has been shown to have neuroprotective effects.
properties
Molecular Formula |
C20H23FN2O2 |
---|---|
Molecular Weight |
342.4 g/mol |
IUPAC Name |
1-[4-[(3-fluorophenyl)methyl]piperazin-1-yl]-2-(4-methylphenoxy)ethanone |
InChI |
InChI=1S/C20H23FN2O2/c1-16-5-7-19(8-6-16)25-15-20(24)23-11-9-22(10-12-23)14-17-3-2-4-18(21)13-17/h2-8,13H,9-12,14-15H2,1H3 |
InChI Key |
RONFMTRDXOIGAY-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)OCC(=O)N2CCN(CC2)CC3=CC(=CC=C3)F |
Canonical SMILES |
CC1=CC=C(C=C1)OCC(=O)N2CCN(CC2)CC3=CC(=CC=C3)F |
Origin of Product |
United States |
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